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This technical guide provides an in-depth exploration of the discovery and history of the

Molybdenum-98 (⁹⁸Mo) isotope. Aimed at researchers, scientists, and drug development

professionals, this document details the isotope's fundamental properties, the evolution of its

detection, and its significance in various scientific fields.

Introduction to Molybdenum and its Isotopes
Molybdenum (Mo) is a silvery-white, hard metallic transition element with the atomic number

42.[1][2] It is chemically unreactive and is not affected by most acids, though it oxidizes at high

temperatures.[2] The name "molybdenum" is derived from the Ancient Greek word "molybdos,"

meaning lead, as its ores were historically confused with lead ores.[3][4][5] While molybdenum

minerals have been known for centuries, the element was officially discovered in 1778 by the

Swedish chemist Carl Wilhelm Scheele, who determined that molybdenite was a sulfide

compound of a previously unidentified element.[4][5][6] The metal was first isolated in an

impure form in 1781 by Peter Jacob Hjelm.[3][4][5][6]

Molybdenum has 39 known isotopes, with atomic masses ranging from 81 to 119, and 13

metastable nuclear isomers.[3][7] Seven of these isotopes occur naturally: ⁹²Mo, ⁹⁴Mo, ⁹⁵Mo,

⁹⁶Mo, ⁹⁷Mo, ⁹⁸Mo, and ¹⁰⁰Mo.[3][7] Among these, Molybdenum-98 is the most abundant.[3][7]

The Discovery of Molybdenum-98
The year of discovery for the Molybdenum-98 isotope is cited as 1930.[8] This discovery was

part of a broader scientific endeavor in the early 20th century to identify and characterize the
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isotopic compositions of elements, a field that was revolutionized by the development of mass

spectrometry. While specific details of the initial experiment that identified ⁹⁸Mo are not readily

available in contemporary literature, the techniques of the era, pioneered by scientists like

Francis W. Aston, involved the use of mass spectrographs to separate and detect isotopes

based on their mass-to-charge ratios.

Quantitative Properties of Molybdenum-98
Molybdenum-98 is a stable isotope, meaning it does not undergo radioactive decay.[2] Its

stability and high natural abundance make it a significant component of natural molybdenum.

The key nuclear and physical properties of Molybdenum-98 are summarized in the table

below.

Property Value

Symbol ⁹⁸Mo

Atomic Number (Z) 42[2][8]

Mass Number (A) 98[2][8]

Neutron Number (N) 56[2][8]

Natural Abundance 24.13% - 24.3%[3][8][9][10]

Atomic Mass 97.90540482 Da[2]

Isotopic Mass 97.905405(3) u[8]

Half-life Stable[2][8]

Spin and Parity 0+[8]

Nuclear Binding Energy 846.24519677 MeV (per nucleus)[8]

Mass Excess -88.111723 MeV[9]

Modern Experimental Protocols for Isotopic
Analysis
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The precise measurement of molybdenum isotope ratios is crucial for various applications in

geochemistry and nuclear science. Modern analytical techniques offer high precision and

accuracy.

Sample Preparation and Molybdenum Separation
A critical step in the analysis of molybdenum isotopes is the thorough separation of Mo from

the sample matrix to avoid isobaric interferences (e.g., from Zirconium and Ruthenium) and

matrix effects.[11] A commonly employed method is a three-stage ion-exchange

chromatography.[11]

Protocol for Molybdenum Separation:

Sample Dissolution: The sample (e.g., geological or uranium-rich material) is dissolved, often

using strong acids like aqua regia.[12]

Anion Exchange Chromatography (Stage 1): The dissolved sample is loaded onto an anion

exchange resin (e.g., AG1-X8). Major elements are eluted, while molybdenum is retained.

[11]

Cation Exchange Chromatography (Stage 2): A specific cationic resin (e.g., TRU-Spec) is

used to further isolate molybdenum from interfering elements like ruthenium.[11]

Anion Exchange Chromatography (Stage 3): A final anion exchange step is performed to

remove any remaining impurities and collect the purified molybdenum fraction.[11]

This multi-stage process ensures a high degree of purification with Mo yields typically ranging

from 42% to 80%.[11]

Isotopic Measurement by MC-ICP-MS
Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is the

predominant technique for high-precision measurement of molybdenum isotope ratios.[13]

MC-ICP-MS Workflow:

Sample Introduction: The purified molybdenum sample, at a concentration of approximately

30 ng/ml, is introduced into the plasma source of the mass spectrometer.[11]
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Ionization: The sample is atomized and ionized in a high-temperature argon plasma.

Mass Separation: The ions are accelerated and passed through a magnetic field, which

separates them based on their mass-to-charge ratio.

Detection: The ion beams of the different molybdenum isotopes are simultaneously collected

by a series of Faraday cup detectors.[14]

Data Correction: Instrumental and chemical mass-dependent fractionations are corrected

using a double-spike method, typically a mixture of ⁹⁷Mo and ¹⁰⁰Mo.[11] Isotopic

compositions are reported in delta-notation (δ⁹⁸Mo) relative to a reference standard, such as

NIST SRM 3134.[13][15]
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Workflow for Molybdenum Isotope Analysis by MC-ICP-MS.

Historical Timeline of Molybdenum and ⁹⁸Mo
The journey from the initial misidentification of molybdenum ore to the precise characterization

of its isotopes spans over a century of scientific advancement.
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18th Century

20th Century

1778
Carl Wilhelm Scheele identifies Molybdenite as an ore of a new element.

1781
Peter Jacob Hjelm isolates an impure form of Molybdenum metal.

1930
Molybdenum-98 isotope is discovered.

1960s
Analysis of Mo isotopes by Thermal Ionization Mass Spectrometry (TIMS) begins.

1990s
Advent of Multi-Collector ICP-MS (MC-ICP-MS) improves precision of Mo isotope analysis.
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Key milestones in the history of Molybdenum and its isotopes.

Significance and Applications of Molybdenum-98
While Molybdenum-98 itself is a stable isotope, it plays a crucial role as a precursor in the

production of the medically significant radioisotope Technetium-99m (⁹⁹ᵐTc).

Production of Molybdenum-99
The most common application involving molybdenum isotopes is related to Molybdenum-99

(⁹⁹Mo).[3][7] ⁹⁹Mo is the parent radioisotope to the short-lived gamma-emitting daughter

radioisotope Technetium-99m, which is a nuclear isomer used in a vast number of medical
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imaging procedures.[3][7][16] One of the methods for producing ⁹⁹Mo is through the neutron

activation of Molybdenum-98.[17][18] In this process, a ⁹⁸Mo target is irradiated with neutrons

in a nuclear reactor.[18] The ⁹⁸Mo nucleus captures a neutron and is transmuted into ⁹⁹Mo.

Although the fission of Uranium-235 is currently the primary source of ⁹⁹Mo, the use of

enriched ⁹⁸Mo targets is being explored as an alternative to reduce reliance on highly enriched

uranium.[19]
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Pathway from Molybdenum-98 to Technetium-99m.

Conclusion
From its discovery in 1930 to its modern-day applications, Molybdenum-98 has proven to be

an isotope of significant scientific interest. As the most abundant stable isotope of

molybdenum, it serves as a crucial starting material for the production of medical radioisotopes
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that are indispensable in diagnostic medicine. The continuous refinement of analytical

techniques, such as MC-ICP-MS, allows for increasingly precise measurements of ⁹⁸Mo and

other molybdenum isotopes, furthering our understanding of geological and cosmochemical

processes. The history of Molybdenum-98 is a testament to the progress of nuclear physics

and analytical chemistry, and its future applications, particularly in the realm of sustainable

medical isotope production, remain a promising area of research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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